Cas no 69004-04-2 (Toltrazuril (sulfone))

• Product Name: Toltrazuril (sulfone)
• CAS No: 69004-04-2
• MF: C₁₈H₁₄F₃N₃O₆S
• MW: 457.380473613739
• MDL: MFCD09263475
• CID: 514533
• PubChem ID: 329754658
• Update Time: 2025-04-19

Toltrazuril (sulfone) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-methyl-3-[3-methyl-4-[4-[(trifluoromethyl)sulfonyl]phenoxy]phenyl]-
• Toltrazuril sulfone
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-methyl-3-[3-methyl-4-[4-[(trifluoromethyl)sulfonyl]phe...
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• Ponazuril
• 1-methyl-3-[3-methyl-4-(4-trifluoromethanesulfonyl-phenoxy)-phenyl]-[1,3,5]triazinane-2,4,6-trione
• 1-Methyl-3-{3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl}-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
• Marquis
• Ponazuril [INN]
• toltrazuril
• Toltrazuril (sulfone)
• PONAZURIL [MI]
• 1-Methyl-3-(3-methyl-4-(4-((trifluoromethyl)sulfonyl)phenoxy)phenyl)-1,3,5-triazinane-2,4,6-trione
• AS-74844
• CAS-69004-04-2
• 69004-04-2
• Q7227567
• DB11452
• JPW84AS66U
• NS00006108
• Tox21_113390
• BAY-Vi 9143
• BCP14930
• CS-0615
• SCHEMBL203030
• AKOS025312522
• PONAZURIL [GREEN BOOK]
• ponazurilo
• AC-28364
• ACD-855
• FT-0673975
• 1-Methyl-3-(4-(p-((trifluoromethyl)sulfonyl)phenoxy)-m-tolyl)-s-triazine-2,4,6(1H,3H,5H)-trione.
• Toltrazuril sulfone, VETRANAL(TM), analytical standard
• GTPL12223
• NCGC00182044-02
• DTXSID7048958
• 1-methyl-3-[3-methyl-4-(4-trifluoromethanesulfonylphenoxy)phenyl]-1,3,5-triazinane-2,4,6-trione
• Marquis Antiprotozoal Oral Paste
• A836307
• D95987
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione;Toltrazuril sulfone
• VBUNOIXRZNJNAD-UHFFFAOYSA-N
• DTXCID4028884
• NCGC00182044-01
• ponazurilum
• UNII-JPW84AS66U
• CHEMBL2104856
• HY-17008
• ACD855
• 1-Methyl-3-(4-(p-((trifluoromethyl)sulfonyl)phenoxy)-m-tolyl)-s-triazine-2,4,6(1H,3H,5H)-trione
• Marquis (vet use only)
• SBI-0654021.0001
• DA-66825
• Methyl-3-{3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl}-1,3,5-triazine-2,4,6(1H,3H,5H)-trione

• MDL： MFCD09263475
• Inchi： 1S/C18H14F3N3O6S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)30-12-4-6-13(7-5-12)31(28,29)18(19,20)21/h3-9H,1-2H3,(H,22,25,26)
• InChI Key： VBUNOIXRZNJNAD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)OC1C=CC(=CC=1C)N1C(NC(N(C)C1=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 457.05600
• Monoisotopic Mass: 457.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.507
• Melting Point: 241-246°C
• Refractive Index: 1.572
• PSA: 128.61000
• LogP: 2.69950

Toltrazuril (sulfone) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances